Cas no 366448-34-2 (Serine Hydrolase inhibitor-21)

• Product Name: Serine Hydrolase inhibitor-21
• CAS No: 366448-34-2
• MF: C₁₈H₁₂N₂O₂S
• MW: 320.365082740784
• CID: 5571455
• Update Time: 2026-03-11

Serine Hydrolase inhibitor-21 Chemical and Physical Properties

Names and Identifiers

• 5-(10H-Phenothiazin-10-ylcarbonyl)-2(1H)-pyridinone
• (6-Hydroxy-pyridin-3-yl)-phenothiazin-10-yl-methanone
• Serine Hydrolase inhibitor-21

• Inchi： 1S/C18H12N2O2S/c21-17-10-9-12(11-19-17)18(22)20-13-5-1-3-7-15(13)23-16-8-4-2-6-14(16)20/h1-11H,(H,19,21)
• InChI Key： FRWOZZSGXZOOSM-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(N2C3=CC=CC=C3SC3=C2C=CC=C3)=O)C=C1

Experimental Properties

• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.1±50.0 °C(Predicted)
• pka: 9.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Serine Hydrolase inhibitor-21

Comprehensive Analysis of Serine Hydrolase Inhibitor-21 (CAS No. 366448-34-2): Mechanism, Applications, and Research Trends

In the rapidly evolving field of enzyme inhibition, Serine Hydrolase inhibitor-21 (CAS No. 366448-34-2) has emerged as a pivotal compound for researchers investigating metabolic regulation and therapeutic targets. This small-molecule inhibitor selectively targets serine hydrolases, a superfamily of enzymes involved in critical biological processes such as lipid metabolism, neurotransmission, and inflammation. With its unique chemical structure and high specificity, this compound is increasingly utilized in both academic and industrial research to explore novel pathways in drug discovery and disease mechanisms.

The growing interest in Serine Hydrolase inhibitor-21 aligns with broader trends in precision medicine and targeted therapy. Recent studies highlight its potential in addressing conditions like obesity, neurodegenerative disorders, and autoimmune diseases—topics frequently searched in scientific databases and AI-driven platforms. Researchers often query terms such as "serine hydrolase inhibitors in cancer" or "366448-34-2 solubility," reflecting the demand for practical data on this compound’s physicochemical properties and bioactivity.

Structurally, Serine Hydrolase inhibitor-21 features a reactive carbamate group, enabling covalent modification of the enzyme’s active site. This irreversible binding mechanism distinguishes it from reversible inhibitors, making it a valuable tool for proteomic studies and activity-based protein profiling (ABPP). Its CAS registry number (366448-34-2) is frequently cited in patents and publications, underscoring its commercial and scientific relevance.

From an SEO perspective, integrating keywords like "buy Serine Hydrolase inhibitor-21" or "366448-34-2 supplier" caters to procurement-related searches. Meanwhile, discussions on its synergistic effects with other inhibitors or in vivo stability address common experimental concerns. The compound’s role in lipid signaling pathways also taps into trending topics like metabolic syndrome and gut microbiome interactions, enhancing the article’s visibility.

In conclusion, Serine Hydrolase inhibitor-21 (CAS No. 366448-34-2) represents a versatile research tool with expanding applications. Its alignment with current biomedical research priorities ensures sustained interest, while its mechanistic insights continue to drive innovation in enzyme inhibitor design. For researchers, suppliers, and publishers, this compound remains a focal point in the quest for next-generation therapeutics.